Cas no 372490-43-2 (1,3-Diphenyl-1H-pyrazole-4-carbohydrazide)

• Product Name: 1,3-Diphenyl-1H-pyrazole-4-carbohydrazide
• CAS No: 372490-43-2
• MF: C₁₆H₁₄N₄O
• MW: 278.308562755585
• CID: 1482725
• PubChem ID: 2322015
• Update Time: 2025-11-06

1,3-Diphenyl-1H-pyrazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1,3-diphenyl-, hydrazide
• 1,3-diphenyl-1H-pyrazole-4-carbohydrazide
• 1,3-diphenylpyrazole-4-carbohydrazide
• 1,3-Diphenyl-1H-pyrazole-4-carboxylic acid hydrazide
• 1,3-diphenylpyrazole-4-carboxylic acid hydrazide
• AKOS000122643
• STK051213
• G37639
• SR-01000029132-1
• Z56790750
• 372490-43-2
• SR-01000029132
• EN300-03695
• 1,3-Diphenyl-1H-pyrazole-4-carbohydrazide

• Inchi： 1S/C16H14N4O/c17-18-16(21)14-11-20(13-9-5-2-6-10-13)19-15(14)12-7-3-1-4-8-12/h1-11H,17H2,(H,18,21)
• InChI Key： HYWOFZAKNCIVFB-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C2C=CC=CC=2)N=C1C1C=CC=CC=1)NN

Computed Properties

• Exact Mass: 278.11692
• Monoisotopic Mass: 278.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 72.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1,3-Diphenyl-1H-pyrazole-4-carbohydrazide

Market Research and Analysis of 1,3-Diphenyl-1H-pyrazole-4-carbohydrazide in Chemical-Biomedical Fields

Recent advancements in the chemical-biomedical industry have highlighted the significance of novel compounds in drug discovery and therapeutic development. Among these, 1,3-Diphenyl-1H-pyrazole-4-carbohydrazide, identified by the CAS registry number 372490-43-2, has emerged as a promising compound with potential applications in pharmacology and biotechnology.

The compound 1,3-Diphenyl-1H-pyrazole-4-carbohydrazide belongs to the class of pyrazole derivatives, which are known for their diverse biological activities. Pyrazoles are extensively studied for their anti-inflammatory, antitumor, and antimicrobial properties. The substitution pattern of this compound, particularly the diphenyl group at positions 1 and 3, contributes to its unique pharmacokinetic profile and bioavailability.

Market research indicates a growing demand for pyrazole derivatives in the pharmaceutical sector. The increasing focus on personalized medicine and targeted therapies has driven the need for innovative chemical entities like 1,3-Diphenyl-1H-pyrazole-4-carbohydrazide. This compound is currently under investigation for its potential role in treating chronic diseases such as cancer and neurodegenerative disorders.

Global suppliers of chemical-biomedical products have identified this compound as a key ingredient in advanced drug formulations. The CAS number 372490-43-2 is widely referenced in scientific literature and industry reports, underscoring its importance in contemporary research and development activities.

The market analysis reveals that the demand for 1,3-Diphenyl-1H-pyrazole-4-carbohydrazide is influenced by several factors, including technological advancements in synthetic chemistry, regulatory approvals for new drug candidates, and collaborative efforts between academia and industry. Additionally, the rise of contract research organizations (CROs) specializing in preclinical testing has further accelerated the commercialization of this compound.

In conclusion, 1,3-Diphenyl-1H-pyrazole-4-carbohydrazide (CAS number 372490-43-2) represents a significant advancement in the chemical-biomedical field. Its unique properties and potential therapeutic applications make it a valuable asset for researchers and manufacturers alike. As the industry continues to evolve, this compound is expected to play a pivotal role in shaping the future of drug discovery and development.